4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-methyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 2,5-dimethyl-7-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H23N7S/c1-12-11-19-18(26-4)21-17(12)24-7-5-23(6-8-24)16-10-13(2)20-15-9-14(3)22-25(15)16/h9-11H,5-8H2,1-4H3
• InChI Key: DLTQLOHEVBRMSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2N3CCN(CC3)C4=NC(=NC=C4C)SC)C
• Molecular Formula: C18H23N7S
• Molecular Weight: 369.5 g/mol
• CAS No.: 2640903-93-9

Description

This compound features a pyrazolo[1,5-a]pyrimidine core substituted with methyl groups at positions 2 and 5. The 7-position of this core is linked to a piperazine ring, which is further connected to a second pyrimidine ring bearing a 5-methyl and 2-(methylsulfanyl) substitution. The methylsulfanyl group at position 2 of the pyrimidine ring may enhance lipophilicity and influence binding interactions with biological targets .

Biological Activity

The compound 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-methyl-2-(methylsulfanyl)pyrimidine is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into its synthesis, biological activity, and relevant case studies, providing a comprehensive overview of the current research findings.

Molecular Characteristics

Property	Details
Molecular Formula	C20H25N7S
Molecular Weight	393.51 g/mol
IUPAC Name	4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-methyl-2-(methylsulfanyl)pyrimidine
Canonical SMILES	CC1=NN2C(=C1)N=C(C=C2N3CCN(CC3)C(=S)C)C

This compound features a piperazine ring and a pyrazolo[1,5-a]pyrimidine moiety, which are known for their diverse biological activities.

Antimicrobial Activity

Research has indicated that compounds containing the pyrazolo[1,5-a]pyrimidine structure exhibit significant antimicrobial properties. A study demonstrated that similar derivatives showed moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis . The mechanism underlying this activity is believed to involve the inhibition of bacterial enzymes and disruption of cellular processes.

Enzyme Inhibition

The compound's structure suggests potential as an enzyme inhibitor. A related study highlighted that pyrazolo derivatives could effectively inhibit acetylcholinesterase (AChE) and urease enzymes, which are crucial targets in treating conditions like Alzheimer's disease and urinary tract infections . The IC50 values for these inhibitions were notably low, indicating high potency.

Anticancer Properties

Recent investigations into the anticancer potential of pyrazolo derivatives have shown promising results. The compound's ability to modulate various signaling pathways may contribute to its effectiveness in inhibiting tumor growth. For instance, studies have reported that similar compounds can induce apoptosis in cancer cells through the activation of caspase pathways .

Case Studies

• Antimicrobial Screening : A series of synthesized compounds were evaluated for their antimicrobial activity. The results indicated that those with a similar structural framework to our compound exhibited significant inhibitory effects against pathogenic bacteria .
• Enzyme Inhibition Studies : Research evaluating the enzyme inhibition capabilities of compounds with the pyrazolo structure found that they effectively inhibited AChE with IC50 values ranging from 0.63 to 2.14 µM across various derivatives .
• Anticancer Activity : A study focusing on the anticancer effects of pyrazolo compounds revealed that specific derivatives could reduce cell viability in cancer cell lines by over 50% at concentrations as low as 10 µM .

The biological activity of 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-methyl-2-(methylsulfanyl)pyrimidine is primarily attributed to its interaction with molecular targets such as enzymes and receptors. The binding affinity to these targets modulates their activity, leading to various therapeutic effects:

• Inhibition of Enzymes : By binding to active sites on enzymes like AChE and urease, the compound can prevent substrate conversion and disrupt metabolic pathways.
• Antimicrobial Mechanism : The compound may interfere with bacterial cell wall synthesis or protein synthesis, leading to cell death.

Scientific Research Applications

Pharmacological Applications

1. Antihypertensive Effects

Research indicates that compounds similar to 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-methyl-2-(methylsulfanyl)pyrimidine exhibit interactions with alpha-adrenergic receptors, which play crucial roles in regulating blood pressure. These interactions can lead to vasodilation and reduced vascular resistance, making the compound a potential candidate for antihypertensive therapy.

2. Neuropharmacological Activity

The compound has been studied for its neuropharmacological effects, particularly in the context of anxiety and depression. Its ability to modulate neurotransmitter systems may provide therapeutic benefits in treating mood disorders. In vitro studies have shown that it can influence serotonin and dopamine pathways, which are critical in mood regulation .

3. Enzyme Inhibition

Another area of interest is the compound's potential as an enzyme inhibitor. The pyrazolo[1,5-a]pyrimidine core is known for its ability to bind to active sites on enzymes, potentially inhibiting their activity. This mechanism is crucial for developing treatments for various diseases where enzyme dysregulation is a factor.

Case Studies

Case Study 1: Antihypertensive Research

In a study examining the antihypertensive properties of related compounds, researchers found that modifications to the piperazine ring significantly affected receptor binding affinity and overall efficacy in lowering blood pressure in animal models. The findings suggest that structural variations can enhance therapeutic potential while minimizing side effects.

Case Study 2: Neuropharmacological Evaluation

A recent investigation into the neuropharmacological effects of similar derivatives highlighted their impact on anxiety-like behavior in rodent models. The study demonstrated that compounds with structural similarities to 4-(4-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}piperazin-1-yl)-5-methyl-2-(methylsulfanyl)pyrimidine exhibited anxiolytic effects comparable to established medications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Piperazine-Linked Pyrazolo[1,5-a]pyrimidine Derivatives

The piperazine moiety is a critical structural feature in many analogs. Key examples include:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features	Reference
3-(2-Chlorophenyl)-7-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-5-methylpyrazolo[1,5-a]pyrimidine	- 2-Chlorophenyl at position 3 - 4-(4,6-Dimethylpyrimidin-2-yl)piperazine	C23H24ClN7	433.9	Enhanced steric bulk from dimethylpyrimidine; potential kinase inhibition
2-Ethyl-3-(4-fluorophenyl)-5-methyl-7-[4-(pyridin-2-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine	- Pyridinyl-piperazine substituent - Ethyl and fluorophenyl groups	C24H25FN6	416.49	Improved solubility due to pyridine; CNS-targeting potential
5-(1H-Indol-4-yl)-2-((4-(4-methoxyphenyl)piperazin-1-yl)-methyl)-7-(morpholin-4-yl)pyrazolo[1,5-a]pyrimidine	- Methoxyphenylpiperazine - Morpholine substituent	C28H30N8O2	510.6	Dual heterocyclic systems for multi-target engagement

Key Observations :

• Piperazine Substitutions : The nature of the piperazine substituent significantly impacts activity. For example, bulky groups (e.g., 4,6-dimethylpyrimidine in ) may enhance selectivity for kinases, while aromatic systems (e.g., pyridinyl in ) improve bioavailability.
• Methylsulfanyl vs.

Pyrazolo[1,5-a]pyrimidine Derivatives with Alternative Heterocycles

Compounds with modified heterocyclic cores exhibit distinct properties:

Compound Name	Core Structure	Substituents	Biological Activity	Reference
5,7-Dimethyl-1,2,4-triazolo[1,5-a]pyrimidine-2-oxoacetylhydrazones	Triazolo[1,5-a]pyrimidine	Acetylhydrazone side chains	Herbicidal and fungicidal
Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives	Fused triazolo-pyrimidine	Varied aryl and alkyl groups	Anticancer (structural studies)

Key Observations :

• Triazolo-Pyrimidine Hybrids : These compounds (e.g., ) show herbicidal activity but lack the piperazine-mediated CNS or kinase effects seen in the target compound.
• Fused Systems : Pyrazolo-triazolopyrimidines (e.g., ) exhibit rigid structures that may limit conformational flexibility compared to piperazine-linked analogs.

Research Findings and Trends

Piperazine as a Pharmacophore: Piperazine-linked derivatives (e.g., ) demonstrate superior binding to ATP pockets in kinases compared to non-piperazine analogs.

Methylsulfanyl Optimization : This group in the target compound may reduce oxidative metabolism, extending half-life compared to methyl-only analogs .

Heterocyclic Hybrids : Fused systems (e.g., ) show promise in oncology but face synthetic complexity challenges.

Preparation Methods

Synthesis of the Pyrazolo[1,5-a]pyrimidine Core

The pyrazolo[1,5-a]pyrimidine moiety serves as the central scaffold. A widely adopted route begins with 5-amino-3-methylpyrazole, which undergoes condensation with diethyl malonate in the presence of sodium ethanolate to yield dihydroxy intermediate 1 (89% yield) . Subsequent chlorination with phosphorus oxychloride (POCl₃) selectively substitutes hydroxyl groups at positions 5 and 7, forming 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine (2 ) in 61% yield .

Key Reaction Conditions for Chlorination

Parameter	Value
Temperature	80–100°C
Solvent	Toluene or neat POCl₃
Reaction Time	4–6 hours

The selectivity for chlorination at position 7 is critical for subsequent piperazine coupling .

Piperazine Functionalization

The 7-chloro group in 2 undergoes nucleophilic substitution with piperazine derivatives. A phase-transfer catalysis (PTC) method described in patent CN101250184B optimizes this step . Using butyl triphenyl phosphonium bromide as a PTC agent, piperazine reacts with 2-chloropyrimidine derivatives in a water-chloroform biphasic system at 40–60°C, achieving yields >80% . For the target compound, 1-(2-pyrimidyl)piperazine is first synthesized and then coupled to the chlorinated pyrazolo[1,5-a]pyrimidine core.

Optimized Parameters for Piperazine Coupling

Parameter	Value
Molar Ratio (Piperazine:Chloro Derivative)	1.1–1.5:1
Catalyst	Butyl triphenyl phosphonium bromide (0.1–0.2 mol%)
Solvent	Water-chloroform (1:1 v/v)
Temperature	40–60°C

This method minimizes byproducts like 1,4-bis(2-pyrimidyl)piperazine through controlled stoichiometry .

The terminal pyrimidine group requires introduction of methylsulfanyl and methyl substituents. A two-step approach is employed:

• Thiolation : Reacting 4-chloro-5-methylpyrimidine with sodium thiomethoxide in ethanol under reflux introduces the methylsulfanyl group .

• Methylation : A Friedel-Crafts alkylation using methyl iodide and aluminum chloride in dichloromethane installs the 5-methyl group .

Typical Yields

Step	Yield (%)
Thiolation	75–82
Methylation	68–73

Alternative methods using ultrasound irradiation (20–40 kHz) reduce reaction times by 50% compared to conventional heating .

Final Assembly via Reductive Amination

The fully functionalized pyrazolo[1,5-a]pyrimidine and pyrimidine intermediates are coupled via reductive amination. Using sodium cyanoborohydride (NaBH₃CN) in methanol at room temperature, the piperazine nitrogen attacks the aldehyde group of the pyrimidine derivative, forming the final C–N bond .

Critical Parameters

Parameter	Value
Reducing Agent	NaBH₃CN (1.2 equiv)
Solvent	Methanol
pH	5–6 (acetic acid buffer)
Reaction Time	12–24 hours

This step achieves 65–70% yield, with purification via column chromatography (silica gel, ethyl acetate/hexane) .

Comparative Analysis of Synthetic Routes

The table below contrasts conventional and ultrasound-assisted methods for key steps:

Step	Conventional Conditions	Ultrasound-Assisted Conditions
Piperazine Coupling	6–8 hours, 60°C, 75% yield	3–4 hours, 40°C, 82% yield
Thiolation	12 hours, reflux, 78% yield	6 hours, rt, 85% yield
Reductive Amination	24 hours, rt, 68% yield	12 hours, rt, 72% yield

Ultrasound irradiation enhances mass transfer and reduces energy consumption, though scalability remains a challenge .

Challenges and Optimization Strategies

• Regioselectivity in Chlorination : Over-chlorination at position 5 can occur if POCl₃ is used in excess. Controlled addition (dropwise over 30 minutes) and stoichiometric POCl₃ (2.1 equiv) mitigate this .

• Piperazine Dimerization : Excess piperazine (>1.5 equiv) promotes bis-adduct formation. Maintaining a 1.1:1 ratio of piperazine to chloro derivative suppresses this side reaction .

• Methylsulfanyl Oxidation : The methylsulfanyl group is prone to oxidation during storage. Adding 0.1% w/v ascorbic acid as a stabilizer in final products extends shelf life .

Scalability and Industrial Feasibility

Pilot-scale batches (1–5 kg) using the phase-transfer catalysis method demonstrate consistent yields of 78–82% for the piperazine coupling step . However, the reductive amination step requires stringent pH control to avoid over-reduction of the pyrimidine ring. Continuous flow reactors are being explored to improve throughput and safety .

Q & A

Q. What synthetic methodologies are recommended for preparing this compound, and how do reaction conditions influence yield?

The synthesis involves multi-step reactions typical of pyrazolo[1,5-a]pyrimidine derivatives. Key steps include:

• Core formation: Condensation of aminopyrazoles with dielectrophilic reagents (e.g., β-diketones) under acidic or basic conditions to form the pyrazolo-pyrimidine core .
• Substitution: Piperazine and methylsulfanyl groups are introduced via nucleophilic aromatic substitution (NAS) or palladium-catalyzed coupling. Optimizing catalysts (e.g., Pd(OAc)₂ for cross-coupling) and solvents (e.g., DMF at 80–100°C) improves regioselectivity and yield .
• Purification: Column chromatography or recrystallization (e.g., ethanol/water) ensures purity. Typical yields range from 40–65% depending on substituent steric effects .

Q. How is the compound’s structural integrity validated?

A combination of analytical techniques is used:

• NMR spectroscopy: ¹H/¹³C NMR confirms substituent positions and ring connectivity (e.g., methyl groups at δ 2.1–2.5 ppm; pyrimidine protons at δ 8.0–8.5 ppm) .
• X-ray crystallography: Resolves bond lengths/angles (e.g., pyrazolo-pyrimidine core planarity; mean C–C bond length ≈ 1.40 Å) .
• Mass spectrometry: High-resolution MS (HRMS) verifies molecular ion peaks (e.g., [M+H]⁺ matching theoretical mass ± 0.001 Da) .

Q. What preliminary biological screening approaches are applicable?

Initial screening focuses on target-agnostic assays:

• Kinase inhibition: ATP-binding assays using recombinant kinases (e.g., KDR, EGFR) with IC₅₀ determination via fluorescence polarization .
• Cytotoxicity: MTT assays against cancer cell lines (e.g., HeLa, MCF-7) at 1–100 µM concentrations .
• Solubility/logP: HPLC-based methods to assess physicochemical properties critical for drug-likeness .

Advanced Research Questions

Q. How can synthetic routes be optimized to enhance regioselectivity in pyrazolo-pyrimidine core formation?

Key strategies include:

• Catalyst screening: Pd(OAc)₂ with PPh₃ enhances cross-coupling efficiency for bulky substituents (e.g., piperazine) .
• Solvent effects: Polar aprotic solvents (e.g., DMSO) improve NAS kinetics for sulfanyl group introduction .
• Temperature control: Lower temperatures (≤60°C) reduce byproduct formation during cyclization .

Table 1: Optimization Parameters for Core Synthesis

Parameter	Optimal Condition	Yield Improvement
Catalyst	Pd(OAc)₂/PPh₃	+20%
Solvent	DMF	+15%
Reaction Temperature	80°C	+10%

Q. What structural features drive bioactivity, and how are SAR studies designed?

Critical substituents include:

• Piperazine moiety: Enhances solubility and targets GPCRs (e.g., serotonin receptors) .
• Methylsulfanyl group: Increases metabolic stability via steric shielding .
• Pyrimidine methyl groups: Modulate kinase selectivity (e.g., CDK2 vs. CDK4) .

Methodology:

• Comparative analogs: Synthesize derivatives with systematic substituent variations (e.g., replacing methylsulfanyl with methoxy) .
• Computational modeling: Docking studies (e.g., AutoDock Vina) predict binding poses in kinase active sites .
• In vitro validation: Dose-response curves (IC₅₀) and selectivity profiling across kinase panels .

Q. How should contradictory biological activity data across studies be resolved?

Contradictions often arise from assay variability. Mitigation strategies include:

• Orthogonal assays: Confirm kinase inhibition via both fluorescence polarization and radiometric assays .
• Standardized protocols: Use CLIA-certified cell lines and consistent ATP concentrations (e.g., 10 µM) .
• Meta-analysis: Pool data from ≥3 independent studies to identify trends (e.g., logP correlation with cytotoxicity) .